1-(Furan-2-ylmethyl)-4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one

• IUPAC Name: 1-(furan-2-ylmethyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one
• InChI: InChI=1S/C18H17N3O3/c1-12-4-6-13(7-5-12)17-19-18(24-20-17)14-9-16(22)21(10-14)11-15-3-2-8-23-15/h2-8,14H,9-11H2,1H3
• InChI Key: QNASOJDDMQWKMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3CC(=O)N(C3)CC4=CC=CO4
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

1-(Furan-2-ylmethyl)-4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one, also known as FTOX, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. FTOX is a heterocyclic compound that contains a pyrrolidinone, oxadiazole, and furan ring system.

Scientific Research Applications

Synthesis and Chemical Reactivity

• Synthesis of N-alkylated Derivatives : The chemical structure of interest is related to the synthesis of N-alkylated derivatives involving furan compounds. For instance, N-(Furan-2-ylmethylidene)-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-3-amine was prepared and alkylated to afford N-alkylated products, indicating the compound's utility in synthesizing various heterocyclic derivatives (El-Essawy & Rady, 2011).

• Role in Pharmaceutical Chemistry : The compound forms part of the oxadiazole group, which is a significant heterocyclic compound in pharmaceutical chemistry. It has a structure composed of one oxygen and two nitrogen atoms in a five-membered ring. Derivatives of oxadiazole, including those containing furan, have become important for developing novel drugs due to their varied biological activities (Sharma, 2015).

• Heterocyclic Compounds in Organic Chemistry : This compound is associated with the study of heterocyclic compounds like pyrroles, thiophenes, furans, and oxadiazoles. These compounds play a crucial role in organic chemistry and are often used in the synthesis of various chemical entities (Davies, 1992).

Biologically Active Oxadiazole

• Biological Properties : Oxadiazole derivatives, including those derived from furan, exhibit diverse biological activities such as analgesic, anti-inflammatory, antimicrobial, anti-HIV, antimalarial, antifungicidal, and other therapeutic properties. This underlines the biological significance of compounds related to 1-(Furan-2-ylmethyl)-4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one (Shukla & Srivastav, 2015).

• Synthesis and Antimicrobial Activity : Research has explored the synthesis of compounds that incorporate heterocyclic moieties, including furan derivatives, and their antimicrobial activity. This indicates the potential of furan-based compounds in developing new antimicrobial agents (Hamed et al., 2020).

• Plant Growth Stimulation : Studies have also shown that derivatives containing a furan ring demonstrate plant growth-stimulating effects. This suggests potential agricultural applications for compounds related to 1-(Furan-2-ylmethyl)-4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one (Pivazyan et al., 2019).